3-oxo-3-(1H-pyrrol-2-yl)propanenitrile
Overview
Description
“3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” is a chemical compound . It is also known as "ethyl 3-oxo-3-(1H-pyrrol-2-yl)propanoate" .
Synthesis Analysis
The synthesis of “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” involves the use of pyrrole and cyanoacetic acid in acetic anhydride . The reaction is heated at 60°C for 5 hours, and the progress of the reaction is monitored by TLC .Molecular Structure Analysis
The molecular structure of “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” can be represented by the InChI code:1S/C7H6N2O/c8-4-3-7(10)6-2-1-5-9-6/h1-2,5,9H,3H2 .
Scientific Research Applications
Chemical Intermediates
“3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” is used as an advanced chemical intermediate . It is a brown solid with a molecular weight of 134.14 .
Antiproliferative Activity
This compound has been used in the synthesis of new 3-cyanopyridines, which have shown promising antitumor activity against liver carcinoma cell line (HEPG2) . Specifically, the pyridine derivatives 5c and 5d (IC 50 = 1.46, 7.08 µM, respectively) have shown promising results compared to the reference drug, doxorubicin .
Antimicrobial and Antifungal Activity
Research has shown that spiro-fused heterocyclic molecules, which can be synthesized using “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile”, exhibit promising antimicrobial and antifungal properties .
Antioxidant Activity
The same spiro-fused heterocyclic molecules also exhibit antioxidant properties , making “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” a valuable compound in the synthesis of antioxidants .
Anti-inflammatory and Analgesic Properties
These spiro-fused heterocyclic molecules also have anti-inflammatory and analgesic properties , suggesting potential applications of “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile” in the development of new pain and inflammation treatments .
Anticancer Agents
The pyridine core, which can be synthesized using “3-oxo-3-(1H-pyrrol-2-yl)propanenitrile”, is a key constituent in a range of bioactive compounds that have been reported to possess various pharmacological activities, including anticancer activities .
Mechanism of Action
Mode of Action
It is known that the pyrrole group in the molecule can potentially interact with various biological targets, influencing their function .
Pharmacokinetics
Its bioavailability, half-life, metabolism, and excretion rates remain to be determined .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
3-oxo-3-(1H-pyrrol-2-yl)propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6N2O/c8-4-3-7(10)6-2-1-5-9-6/h1-2,5,9H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMNWETGSSJEVSH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CNC(=C1)C(=O)CC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20458241 |
Source
|
| Record name | 3-oxo-3-(1H-pyrrol-2-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20458241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-oxo-3-(1H-pyrrol-2-yl)propanenitrile | |
CAS RN |
90908-89-7 |
Source
|
| Record name | 3-oxo-3-(1H-pyrrol-2-yl)propanenitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20458241 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
